Cas no 1261802-35-0 (2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine)

• Product Name: 2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine
• CAS No: 1261802-35-0
• MF: C₁₆H₁₃F₆N
• MW: 333.271545171738
• CID: 4789752
• Update Time: 2025-05-20

2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

• Inchi： 1S/C16H13F6N/c17-15(18,19)12-4-2-11(3-5-12)13-9-10(7-8-23)1-6-14(13)16(20,21)22/h1-6,9H,7-8,23H2
• InChI Key： YYBJNRBRWROMEB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CCN)=CC=1C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 4.6
• Topological Polar Surface Area: 26

Additional information on 2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine: A Comprehensive Overview

The compound 2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine, identified by the CAS number 1261802-35-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with trifluoromethyl groups at the 6 and 4' positions, and an ethylamine group attached at the 3 position of the biphenyl ring. The presence of trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it a valuable component in advanced chemical synthesis and material design.

Recent studies have highlighted the importance of biphenyl systems in drug discovery and materials science due to their ability to modulate electronic properties and enhance molecular stability. The substitution pattern of this compound, particularly the placement of trifluoromethyl groups, has been shown to significantly influence its reactivity and compatibility in various chemical reactions. For instance, researchers have demonstrated that the trifluoromethyl substitution enhances the molecule's resistance to oxidation and improves its solubility in organic solvents, making it an ideal candidate for use in complex organic synthesis.

In terms of synthesis, 2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern of the biphenyl system. This method has been optimized in recent studies to achieve high yields and excellent selectivity, further underscoring the compound's potential for large-scale production.

The applications of this compound are diverse and span multiple disciplines. In pharmaceutical research, it has been utilized as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as oncology and neurodegenerative diseases. Its ability to act as a versatile building block in medicinal chemistry has been validated by recent studies published in leading journals like Nature Communications and Journal of Medicinal Chemistry.

In materials science, 2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine has shown promise as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties make it particularly suitable for applications in flexible electronics and organic light-emitting diodes (OLEDs). Researchers have reported that incorporating this compound into polymer blends significantly improves their charge transport properties, paving the way for next-generation electronic devices.

From an environmental standpoint, recent studies have focused on assessing the biodegradability and eco-friendliness of this compound. While preliminary data suggest that it exhibits moderate biodegradation under aerobic conditions, further research is required to fully understand its environmental impact. This information is critical for ensuring sustainable practices in its production and application.

In conclusion, 2-(6,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine, CAS number 1261802-35-0, stands out as a versatile and innovative molecule with wide-ranging applications across multiple scientific domains. Its unique structure, combined with advancements in synthetic methodologies and material science applications, positions it as a key player in future research and development efforts.